Cas no 1804370-38-4 (5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1804370-38-4
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4844794
• Update Time: 2025-06-11

5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-2-17-6(7(11,12)13)5(21(10,18)19)4(3)20-8(14,15)16/h2H,1H2
• InChI Key： OZDUPSHHZBBEDL-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=NC=C(CCl)C=1OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride

Introduction to 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl Chloride (CAS No. 1804370-38-4)

5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, with the CAS number 1804370-38-4, is a versatile intermediate that plays a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of multiple fluorinated substituents and a sulfonyl chloride functional group, make it an attractive candidate for further chemical modifications and applications in drug discovery.

The compound's structure consists of a pyridine core substituted with a chloromethyl group at the 5-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 2-position. The sulfonyl chloride moiety at the 3-position of the pyridine ring enhances its reactivity, making it a valuable building block for constructing more complex molecules. This reactivity is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of multiple fluorine atoms in this compound not only improves its physicochemical properties but also makes it more suitable for use in drug development. For instance, the trifluoromethyl group can increase the compound's metabolic stability by electron-withdrawing effects, while the trifluoromethoxy group can enhance its solubility and bioavailability.

The synthesis of 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride involves several key steps that require precise control over reaction conditions. Typically, the synthesis starts with the preparation of a pyridine derivative followed by selective functionalization at various positions. The introduction of the chloromethyl, trifluoromethoxy, and trifluoromethyl groups requires careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve these modifications efficiently.

The utility of this compound in pharmaceutical research has been demonstrated in several recent studies. For example, it has been used as a precursor in the synthesis of kinase inhibitors, which are important for treating various types of cancer. The presence of the sulfonyl chloride group allows for facile introduction of amine-containing functionalities, making it possible to generate novel heterocyclic structures with potential therapeutic activity. Additionally, its compatibility with solid-phase synthesis techniques makes it a valuable tool for high-throughput screening programs.

In chemical biology, this compound has been employed to study enzyme mechanisms and interactions. The fluorinated substituents can serve as probes to understand how small molecules interact with biological targets at the molecular level. By incorporating isotopically labeled versions of this compound, researchers can track its metabolism and distribution within biological systems, providing insights into drug disposition and efficacy.

The growing demand for fluorinated compounds in pharmaceutical applications has led to increased interest in developing efficient synthetic routes for these molecules. The synthesis of 5-(Chloromethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-sulfonyl chloride exemplifies how advances in synthetic chemistry can meet this demand. By optimizing reaction conditions and exploring new methodologies, chemists can produce these complex molecules with greater efficiency and scalability.

The future prospects for this compound are promising, with ongoing research focused on expanding its applications in drug discovery and material science. As our understanding of fluorinated chemistry continues to grow, new derivatives and analogs of this compound are likely to be developed, offering even more opportunities for innovation. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.